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For Researchers, Scientists, and Drug Development Professionals

These application notes provide a comprehensive guide to utilizing optogenetics for the precise

control of metabotropic glutamate receptor 7 (mGluR7)-expressing neurons. This technology

offers unparalleled spatiotemporal resolution for dissecting the role of mGluR7 in neural circuits

and its implications for neurological and psychiatric disorders.

Introduction to mGluR7 and Optogenetic Control
Metabotropic glutamate receptor 7 (mGluR7) is a presynaptic G-protein coupled receptor

(GPCR) that belongs to the group III mGluRs. It is characterized by its low affinity for

glutamate, suggesting it is primarily activated under conditions of high synaptic activity.[1]

mGluR7 is widely distributed throughout the central nervous system (CNS), with high

expression in the hippocampus, amygdala, and hypothalamus.[1] Functionally, mGluR7 is

coupled to Gi/o proteins, and its activation typically leads to the inhibition of adenylyl cyclase,

modulation of presynaptic calcium and potassium channels, and ultimately, a reduction in

neurotransmitter release, affecting both glutamatergic and GABAergic synapses.[1]

Optogenetic control of mGluR7 allows for the light-inducible activation of these receptors,

mimicking their endogenous function with high precision. This is achieved by engineering a

light-sensitive mGluR7, for instance, by fusing it with a SNAP-tag and applying a

photoswitchable tethered ligand (PTL). This approach enables researchers to investigate the

specific contributions of mGluR7 to synaptic plasticity, neuronal excitability, and behavior in a

reversible and cell-type-specific manner.
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Signaling Pathway of mGluR7
Activation of mGluR7 initiates a cascade of intracellular events mediated by the Gi/o protein.

The primary downstream effectors include the inhibition of adenylyl cyclase, which reduces

cyclic AMP (cAMP) levels, and the modulation of ion channels.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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